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Introduction

Silver-105 (1°5Ag) is a cyclotron-produced radioisotope with a half-life of 41.29 days.[1] It
decays via electron capture and positron emission to Palladium-105 (1°>Pd), a stable isotope.
[1][2] This characteristic decay scheme, which includes the emission of gamma rays, makes
105Ag a valuable tool in various research applications, particularly as a radiotracer in biological
systems and in the development of radiopharmaceuticals.[3][4] Its relatively long half-life allows
for the monitoring of biological processes over extended periods.[5]

These application notes provide detailed protocols for the detection and measurement of
Silver-105 using two primary radiometric techniques: gamma-ray spectroscopy and liquid
scintillation counting. Additionally, protocols for the essential radiochemical separation of 1°5Ag
from target materials are outlined.

Physicochemical Properties and Decay Data of
Silver-105
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A summary of the key physicochemical and decay properties of Silver-105 is presented in the
table below. This data is essential for the selection of appropriate detection methodologies and
for the quantitative analysis of measurement results.

Property Value Reference

Half-life 41.29 £ 0.07 days [11[2]

Electron Capture (EC),
Decay Mode : o (1121
Positron Emission (+)

Daughter Isotope 105pd (Stable) [2]

280.44 keV (30.2%), 344.52
keV (41.4%), 443.4 keV [6]
(11.3%)

Primary Gamma-ray Energies
(Intensity)

319.16 keV (4.35%), 331.51
keV (4.10%), 360.66 keV
Other Notable Gamma-ray (0.50%), 370.17 keV (0.73%),
Energies (Intensity) 392.64 keV (1.98%), 406.18
keV (13.4%), 644.5 keV
(15.4%)

Radiochemical Separation of Silver-105

For accurate quantification, especially when produced via charged-particle bombardment of
palladium targets, 1°>Ag must be separated from the target material and other coproduced
radioisotopes.[7][8]

Protocol: Separation of °>Ag from Palladium Target
using Liquid-Liquid Extraction

This protocol is adapted from a method for separating silver radioisotopes from a palladium
target.[7]

Materials:

« Irradiated Palladium (Pd) target
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e Concentrated Nitric Acid (HNO3)

e Deionized water

e Toluene

e Triphenylphosphine (TPP)

o Ammonia solution (NHs)

» Hydrogen peroxide (H202)

o Di-(2-ethylhexyl)phosphoric acid (HDEHP)

e QOctanol

e Heating plate

e Separatory funnel

o Glassware

Procedure:

e Target Dissolution:

1. Place the irradiated Pd target in a beaker and add concentrated HNOs.

2. Gently heat the mixture on a hot plate until the target is completely dissolved.

3. Evaporate the solution to near dryness to remove excess acid.

4. Dissolve the residue in a known volume of dilute HNOs (e.g., 0.1 M).

e Liquid-Liquid Extraction:

1. Make the solution ammoniacal by adding concentrated NHs, followed by the addition of
H20:.
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2. Transfer the aqueous solution to a separatory funnel.
3. Add an equal volume of 0.1% HDEHP in octanol solution.
4. Shake the funnel vigorously for 2-3 minutes to ensure thorough mixing and extraction.

5. Allow the phases to separate. The palladium will be extracted into the organic phase,
leaving the silver radioisotopes in the aqueous phase.

6. Collect the aqueous phase containing 1°5Ag.

7. Repeat the extraction with fresh organic phase to ensure complete removal of palladium.

o Back-Extraction of Silver (Optional):

1. If further purification is needed, the silver can be back-extracted from the aqueous phase
into an organic phase using a suitable extractant like triphenylphosphine (TPP) in toluene.

2. The silver can then be stripped from the organic phase into a fresh aqueous solution, such
as dilute nitric acid.

Detection and Measurement Techniques

The primary methods for the detection and quantification of 1°>Ag are gamma-ray spectroscopy
and liquid scintillation counting.

Gamma-Ray Spectroscopy

Gamma-ray spectroscopy is a hon-destructive technique that allows for the identification and
quantification of gamma-emitting radionuclides.[9] It is particularly well-suited for 195Ag due to
its distinct gamma-ray emissions.

Equipment:
e High-Purity Germanium (HPGe) detector
e Lead shielding for the detector

e Multichannel Analyzer (MCA)
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o Calibration sources (e.g., ¥’Cs, °Co, >2Eu)
e Sample container (e.g., vial, beaker)

« Data acquisition and analysis software

Workflow:

System Setup & Calibration

Assemble Detector System Energy Calibration

NIM bin with power supply, preamplifier, and spectroscopy amplifier

‘Sample Measurement

Prepare Sample Position Sample on Detector Acquire Gamma Spectr

Data Analysis

um —| Identify 19%Ag Photopeaks H Calculate Net Peak Area H Calculate Activity

Data Analysis

Obtain Counts Per Minute (CPM) Apply Quench Correction Calculate Disintegrations Per Minute (DPM)

Sample Preparation

Pipette 1°°Ag Sample into Vial Add Scintillation Cocktail Vortex to Mix

Dark Adapt Sample

Counting

Load into LSC Count for Predetermined Time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Notes and Protocols for the Detection and
Measurement of Silver-105]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217868/docs#application-notes-and-protocols-for-
the-detection-and-measurement-of-silver-105]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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